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Compound of Interest

Compound Name: Sacubitrilat

Cat. No.: B1680482

For Immediate Implementation by Laboratory Personnel

The proper disposal of active pharmaceutical ingredients (APIs) like Sacubitrilat is a critical
component of laboratory safety and environmental responsibility. Adherence to established
protocols minimizes risks to personnel and prevents the release of pharmacologically active
compounds into the environment. This guide provides essential, step-by-step procedures for
the safe handling and disposal of Sacubitrilat in a research setting, aligning with general best
practices for pharmaceutical waste management.

Pre-Disposal Handling and Personal Protective
Equipment (PPE)

Before initiating any disposal procedures, ensure all personnel are equipped with the
appropriate PPE to prevent accidental exposure. Based on safety data for similar compounds,
the following are mandatory:

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety goggles with side-shields.

Skin and Body Protection: An impervious lab coat or clothing is required.

Respiratory Protection: If there is a risk of aerosolization or dust formation, a suitable
respirator should be used.[1][2]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]
An accessible safety shower and eye wash station are essential.[1]

Sacubitrilat Disposal Protocol: A Step-by-Step
Guide

This protocol is based on general guidelines for the disposal of non-hazardous and potentially
hazardous pharmaceutical waste. A risk assessment should be conducted to determine if
Sacubitrilat is considered hazardous waste under local, state, or federal regulations, such as
the Resource Conservation and Recovery Act (RCRA) in the United States.[3][4]

Step 1: Waste Identification and Segregation

« Initial Assessment: Determine if the Sacubitrilat waste is classified as hazardous or non-
hazardous according to your institution's guidelines and local regulations. The EPA considers
about five to ten percent of all pharmaceutical waste to be hazardous based on the
medication's chemical properties.[4]

» Segregation: Do not mix Sacubitrilat waste with general laboratory trash. All materials
contaminated with Sacubitrilat, including unused compound, solutions, contaminated
gloves, bench paper, and empty containers, must be segregated.

Step 2: Containerization and Labeling

o Primary Container: Place all solid and liquid Sacubitrilat waste into a designated, leak-proof
container.

o Labeling: Clearly label the waste container as "Hazardous Pharmaceutical Waste" or "Non-
Hazardous Pharmaceutical Waste," as appropriate. The label should include the name of the
compound (Sacubitrilat) and the approximate quantity. In the U.S., hazardous
pharmaceutical waste is typically collected in black containers, while non-hazardous
pharmaceutical waste is collected in blue containers.[4]

Step 3: On-Site Storage

e Secure Storage: Store the sealed waste container in a designated, secure area away from
general lab traffic. This area should be clearly marked as a pharmaceutical waste
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accumulation point.

o Storage Conditions: While specific storage conditions for Sacubitrilat waste are not detailed,
it is prudent to follow the storage recommendations for the pure compound, which is typically
at -20°C for up to a year or -80°C for up to two years for stock solutions.[5] For waste,
storage in a cool, dry, and well-ventilated place is advisable.[6]

Step 4: Final Disposal

» Professional Disposal Service: Arrange for the collection and disposal of the pharmaceutical
waste by a licensed and reputable waste management company. These companies are
equipped to handle and transport pharmaceutical waste in compliance with all regulations.

 Incineration: The preferred and most environmentally sound method for the final disposal of
pharmaceutical waste is high-temperature incineration at a licensed facility.[3][4][7] This
process effectively destroys the active pharmaceutical ingredient.

» Avoid Improper Disposal:Do not dispose of Sacubitrilat by flushing it down the drain or
mixing it with regular trash.[3][8] Improper disposal can lead to environmental contamination
of soil and water.[8] The EPA's Subpart P rule for healthcare facilities explicitly prohibits the
sewering of hazardous waste pharmaceuticals.[4]

Quantitative Data Summary

While specific quantitative limits for Sacubitrilat disposal are not readily available in the public
domain, the following table summarizes general information pertinent to its handling and
storage.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1680482?utm_src=pdf-body
https://www.medchemexpress.com/Sacubitrilat.html
https://www.chemicalbook.com/msds/sacubitril-sodium-salt.pdf
https://hercenter.org/dental/pharma.php
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://services.gov.krd/sites/default/files/uploaded-laws/%D8%B1%D9%8A%D9%86%D9%85%D8%A7%D9%8A%D9%8A%20%D8%B1%D9%8A%D9%83%D8%AE%D8%B1%D8%A7%D9%88%D9%8A%20%D8%AA%D8%A9%D9%86%D8%AF%D8%B1%D9%88%D8%B3%D8%AA%D9%8A%20%D8%AC%D9%8A%D9%87%D8%A7%D9%86%D9%8A.pdf
https://www.benchchem.com/product/b1680482?utm_src=pdf-body
https://hercenter.org/dental/pharma.php
https://www.vlses.com/stay-in-the-know/newsroom/types-of-pharmaceutical-waste/
https://www.vlses.com/stay-in-the-know/newsroom/types-of-pharmaceutical-waste/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b1680482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Value Source

Purity (Typical) 99.00% MedchemExpress.com[5]

] -80°C for up to 2 years; -20°C
Stock Solution Storage MedchemExpress.com[5]
for up to 1 year

o Acute toxicity, Category 4
Hazard Classification (Oral) ] MedchemExpress.com[1]
(Harmful if swallowed)

Skin corrosion/irritation,
Hazard Classification (Skin) Category 2 (Causes skin MedchemExpress.com[1]

irritation)

Serious eye damage/eye
Hazard Classification (Eye) irritation, Category 2A (Causes  MedchemExpress.com[1]

serious eye irritation)

Experimental Protocols

No specific experimental protocols for the disposal of Sacubitrilat were found in the search
results. The provided step-by-step guide is a synthesis of best practices for the disposal of
active pharmaceutical ingredients. Researchers should consult their institution's Environmental
Health and Safety (EHS) department for specific protocols and guidance.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Sacubitrilat waste in
a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Sacubitrilat]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680482#sacubitrilat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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